![molecular formula C5H11NOS B6165864 rac-(3R,4S)-4-(methylsulfanyl)oxolan-3-amine, trans CAS No. 1354427-21-6](/img/no-structure.png)
rac-(3R,4S)-4-(methylsulfanyl)oxolan-3-amine, trans
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-(3R,4S)-4-(methylsulfanyl)oxolan-3-amine, trans, or Rac-MSOTA, is a newly discovered compound with a wide range of potential applications in both scientific research and laboratory experiments. Rac-MSOTA is a chiral molecule which has been found to have unique biochemical and physiological effects.
Scientific Research Applications
Rac-MSOTA has been found to have a wide range of potential applications in scientific research. It has been used in studies of chiral recognition, as a chiral selector for the separation of enantiomers, and as a chiral ligand for asymmetric catalysis. Rac-MSOTA has also been used as a chiral catalyst in the synthesis of chiral molecules with potential pharmaceutical applications.
Mechanism of Action
The mechanism of action of Rac-MSOTA is not yet fully understood. However, it is believed that Rac-MSOTA interacts with chiral molecules through its chiral center, which is formed by the sulfur atom and the oxolan-3-amine moiety. This interaction leads to the formation of a complex which can then be used to catalyze certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of Rac-MSOTA are not yet fully known. However, it is believed that Rac-MSOTA may have potential therapeutic applications due to its ability to interact with chiral molecules. In addition, Rac-MSOTA has been found to have antioxidant properties which may make it useful in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
Rac-MSOTA has several advantages for use in laboratory experiments. It is relatively easy to synthesize, has a high selectivity for chiral molecules, and is relatively stable. However, Rac-MSOTA is also limited in its applications due to its low solubility in water.
Future Directions
There are many potential future directions for research on Rac-MSOTA. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In addition, further research into its synthesis and its use as a chiral ligand for asymmetric catalysis could lead to the development of new and more efficient synthesis methods. Finally, further research into its solubility in water could lead to new applications in the pharmaceutical industry.
Synthesis Methods
Rac-MSOTA is synthesized through a multi-step process beginning with the reaction of (3R,4S)-4-(methylsulfanyl)oxolan-3-ol with a Grignard reagent of benzyl bromide. This reaction is followed by two further steps of acylation with benzyl chloride and the reduction of the resulting ketone with sodium borohydride. The final step is the cyclization of the intermediate with sodium hydroxide to yield Rac-MSOTA.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-4-(methylsulfanyl)oxolan-3-amine, trans involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "3-methylthiopropanal", "ammonium acetate", "acetic acid", "sodium cyanoborohydride", "hydrochloric acid", "sodium hydroxide", "3-chloro-1-propanamine" ], "Reaction": [ "Step 1: Condensation of 3-methylthiopropanal with ammonium acetate and acetic acid to form 3-methylthiopropionamide.", "Step 2: Reduction of 3-methylthiopropionamide with sodium cyanoborohydride to form (3R)-3-methylthio-1-propanamine.", "Step 3: Protection of the amine group in (3R)-3-methylthio-1-propanamine with tert-butyloxycarbonyl (Boc) to form Boc-(3R)-3-methylthio-1-propanamine.", "Step 4: Deprotection of the thiol group in Boc-(3R)-3-methylthio-1-propanamine with hydrochloric acid to form (3R)-3-methylthio-1-propanamine.", "Step 5: Chlorination of (3R)-3-methylthio-1-propanamine with thionyl chloride to form (3R)-3-chloro-1-propanamine.", "Step 6: Cyclization of (3R)-3-chloro-1-propanamine with sodium hydroxide to form rac-(3R,4S)-4-(methylsulfanyl)oxolan-3-amine, trans." ] } | |
1354427-21-6 | |
Molecular Formula |
C5H11NOS |
Molecular Weight |
133.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.